Cas no 59259-32-4 (Phosphoric acid, dimethyl propyl ester)

• Product Name: Phosphoric acid, dimethyl propyl ester
• CAS No: 59259-32-4
• MF: C₅H₁₃O₄P
• MW: 168.128082990646
• CID: 339337
• PubChem ID: 12494392
• Update Time: 2025-04-19

Phosphoric acid, dimethyl propyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, dimethyl propyl ester
• dimethyl propyl phosphate
• 59259-32-4
• DTXSID90500322
• SCHEMBL575659

• Inchi： 1S/C5H13O4P/c1-4-5-9-10(6,7-2)8-3/h4-5H2,1-3H3
• InChI Key： GMSOIBLTSDGVEX-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OC)OCCC

Computed Properties

• Exact Mass: 168.05519
• Monoisotopic Mass: 168.05514589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 1.81390